BE“GH@ Safety Operating Guide

Check Availability & Pricing

Part 1: Executive Safety & Identity Summary

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: 163558-30-3

CAS No.: 163558-30-3

\ J

Chemical Identity Verification Before initiating any disposal procedure, you must verify the
substance identity. CAS 163558-30-3 corresponds to Fmoc-Cys(SO3H)-OH disodium salt
(Fmoc-L-Cysteic acid disodium salt).[1][2][3][4][6]

* Role: Reagent for Solid Phase Peptide Synthesis (SPPS).
e Physical State: White to off-white powder.

o Hazard Classification:Irritant (Warning). It causes skin irritation (H315), serious eye irritation
(H319), and respiratory irritation (H335).[7]

Operational Note: Unlike cytotoxic antineoplastics, this compound is primarily an organic
irritant. However, due to the bulky fluorenylmethoxycarbonyl (Fmoc) protecting group and sulfur
content, it requires specific thermal destruction methods to prevent environmental persistence.
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Data Specification

Chemical Name

Fmoc-L-Cysteic acid disodium salt

CAS Number 163558-30-3
Molecular Formula C1sH1sNNa207S2
Molecular Weight 467.42 g/mol
B Soluble in water (due to disodium salt); soluble
Solubility ) )
in polar organic solvents (DMF, DMSO).[4][8]
Stability Stable under standard conditions; hygroscopic.

Part 2: Personal Protective Equipment (PPE) Matrix

As a Senior Application Scientist, | emphasize that "Generator Knowledge" is your first line of

defense. Treat this dust as a respiratory sensitizer until contained.

PPE Category

Requirement

Rationale

Respiratory

N95 Respirator (Minimum)

Prevents inhalation of fine
particulates during weighing or

spill cleanup.

Nitrile Gloves (Double gloving

Prevents skin sensitization.

The Fmoc group is lipophilic

Dermal recommended for solution - )
) and can facilitate skin
handling) ]

absorption.

Mandatory. Dust is severely
Ocular Safety Goggles (ANSI Z87.1) irritating to mucous

membranes.

Prevents accumulation on
Body Lab Coat (Buttoned)

street clothes.

Part 3: Disposal Workflow & Methodology
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The disposal strategy relies on High-Temperature Incineration. While not a P-listed or U-listed
acute toxin (RCRA), the complex organic structure and sulfur content make landfilling
inappropriate due to potential groundwater leaching.

Scenario A: Solid Waste (Expired/Unused Reagent)

o Primary Path: Segregate into Hazardous Waste - Solid streams.
o Container: High-density polyethylene (HDPE) wide-mouth jar with a screw-top lid.

o Labeling: Must read "Non-Regulated Chemical Waste - Solid - Irritant" (or specific local
designation).

» Destruction: Incineration at >850°C to ensure decomposition of the fluorene ring and
oxidation of sulfur to captured SOX.

Scenario B: Liquid Waste (SPPS Effluent)

In peptide synthesis, this compound is often dissolved in DMF (Dimethylformamide) or NMP.
e Primary Path:Organic Solvent Waste (Non-Halogenated).

¢ Restriction: Do NOT mix with oxidizers (e.g., cleavage cocktails containing high
concentrations of iodine or peroxide) in the primary waste drum without a compatibility test.

¢ Destruction: Fuel blending/Incineration.

Scenario C: Aqueous Waste

Because it is a disodium salt, it is water-soluble.
e Primary Path:Aqueous Hazardous Waste.

e Prohibition: Do NOT pour down the sink. Even though soluble, the Fmoc moiety is an
environmental pollutant.

Part 4: Visualization of Disposal Logic
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The following diagram outlines the decision matrix for disposing of 163558-30-3 in a research
setting.

Waste Generation:
CAS 163558-30-3

Determine Physical State

Solid Reagent Dissolved in Solvent
(Powder/Dust) (DMF/DMSO/Water)
Container: Container:
HDPE Wide-Mouth Jar Safety Solvent Can (Carboy)

Labeling:
'Hazardous Waste - Irritant’
List Constituents

Final Fate:
High-Temp Incineration
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Caption: Figure 1. Decision tree for the segregation and containerization of Fmoc-Cys(SO3H)-
OH waste streams.

Part 5: Spill Management Protocol

In the event of a benchtop spill of the solid powder:

Isolate: Mark the area. Inform nearby personnel to avoid generating drafts.
o Protect: Don N95 mask and double nitrile gloves immediately.
e Contain: Cover the powder with a damp paper towel.

o Scientific Rationale: The damp towel prevents the hygroscopic powder from becoming
airborne dust (aerosolization), which is the primary respiratory risk.

e Collect: Scoop the damp material into a wide-mouth hazardous waste jar.

o Decontaminate: Wipe the surface with a mild detergent solution followed by water. Place all
wipes in the solid waste jar.

Part 6: Regulatory Compliance (RCRA Context)

While CAS 163558-30-3 is not explicitly listed on the EPA P-list (acutely toxic) or U-list (toxic), it
falls under the "Characteristic Waste" definition if it exhibits toxicity or if your institution adopts a
"conservative management" policy for all research chemicals.

e Generator Responsibility: Under 40 CFR 262.11, the waste generator (you) must determine
if the waste is hazardous. Due to the irritant nature and aquatic toxicity potential of Fmoc
derivatives, it must be managed as chemical waste, never municipal trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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